Cas no 1803840-58-5 (1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one)

• Product Name: 1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one
• CAS No: 1803840-58-5
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• CID: 4974797
• Update Time: 2025-05-24

1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one

• Inchi： 1S/C10H7BrClNO/c1-6(12)10(14)9-7(5-13)3-2-4-8(9)11/h2-4,6H,1H3
• InChI Key： KMYNQOFSHWMKDK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C#N)=C1C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 3
• Topological Polar Surface Area: 40.9

Additional information on 1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one

Professional Introduction to 1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one (CAS No. 1803840-58-5)

1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one, identified by its CAS number 1803840-58-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural arrangement of bromine, cyano, and chloro substituents on a phenyl ring, coupled with a chlorinated propanone moiety, makes it a versatile intermediate in synthetic chemistry and drug development.

The molecular structure of 1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one exhibits a high degree of functional diversity, which is leveraged in various synthetic pathways. The presence of both electron-withdrawing and electron-donating groups around the phenyl ring influences its reactivity, making it an attractive candidate for further functionalization. This compound’s ability to participate in nucleophilic substitution reactions, as well as its compatibility with cross-coupling reactions, underscores its importance in constructing more complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in developing novel therapeutic agents derived from halogenated aromatic compounds. The structural features of 1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one, particularly the combination of bromine and chlorine atoms, aligns well with this trend. These halogen atoms not only enhance the compound’s reactivity but also contribute to its potential biological activity. Researchers have been exploring its utility in synthesizing small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of 1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one is its role as a key intermediate in the synthesis of biologically active molecules. For instance, studies have demonstrated its use in constructing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound’s ability to serve as a precursor for more complex scaffolds has been exploited to develop molecules with improved pharmacokinetic properties and reduced toxicity.

The cyano group in the structure of 1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one also plays a critical role in determining its chemical behavior. This group can undergo reduction to form an amine or participate in condensation reactions to form Schiff bases, which are widely used in medicinal chemistry. The versatility of this compound allows researchers to tailor its properties by modifying specific functional groups, thereby tailoring its biological activity.

The synthesis of 1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one typically involves multi-step organic transformations starting from readily available aromatic precursors. The process often begins with the bromination and cyanation of a phenyl ring, followed by chlorination at the propargyl position. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are essential for industrial applications.

In academic research, 1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one has been employed as a building block for exploring new synthetic strategies. Its unique reactivity has been harnessed to develop novel catalytic systems and reaction protocols that could be applied to other halogenated compounds. Such innovations not only expand the toolbox of synthetic chemists but also contribute to the development of greener and more sustainable chemical processes.

The potential applications of 1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one extend beyond pharmaceuticals into materials science and agrochemicals. Its structural motifs are found in various high-performance materials, including liquid crystals and organic semiconductors. Additionally, derivatives of this compound have shown promise as intermediates for developing novel pesticides and herbicides that target specific enzymatic pathways in pests.

The safety profile of 1-(2-Bromo-6-cyanophenyl)-2-chloropropan-1-one

Ongoing research continues to uncover new possibilities for utilizing 1-(2-Bromo-6-cyanophenyl) -> -> <--> <--> <--> <--> <--> <--> <--> <-->